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Compound of Interest

Compound Name: STX140

Cat. No.: B1681772

Introduction

STX140, a bis-sulfamate derivative of the endogenous steroid 2-methoxyestradiol, is a potent,
orally bioavailable anticancer agent.[1][2] It functions as a microtubule disruptor, leading to cell
cycle arrest and apoptosis in various cancer cell lines, including those resistant to taxanes.[2]
[3][4] STX140 has also been shown to inhibit steroid sulfatase and carbonic anhydrases IX and
[1.[5] Furthermore, recent studies suggest its involvement in inducing cellular senescence in
melanoma cells.[2][6] Proper preparation of STX140 stock solutions is critical for obtaining
accurate and reproducible results in in-vitro cell culture experiments. These application notes
provide a detailed protocol for the preparation, storage, and handling of STX140 stock
solutions for research purposes.

Quantitative Data Summary

The following tables summarize the key physical, chemical, and biological properties of
STX140.

Table 1: Chemical and Physical Properties of STX140
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Property Value Reference
CAS Number 401600-86-0 [11[5]
Molecular Formula C19H28N207S2 [1][5]
Molecular Weight 460.56 g/mol [1]
Appearance Solid powder [1]

Purity >98% [1]

Table 2: Solubility of STX140

Solvent Solubility Reference
DMSO 25 mg/mL [5]
DMF 30 mg/mL [5]
Ethanol 14 mg/mL [5]
DMF:PBS (pH 7.2) (1:7) 0.1 mg/mL [5]

Table 3: Recommended Storage Conditions

Short-Term Storage Long-Term Storage

Form Reference
(Days to Weeks) (Months to Years)

Solid Powder 0 - 4°C (Dry, Dark) -20°C (Dry, Dark) [1]

Stock Solution 0-4°C -20°C (in aliquots) [1107]

Table 4: In-Vitro Activity of STX140 in Various Cancer Cell Lines
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Cell Line Cancer Type ICs0 (NM) Reference
LNCaP Prostate Cancer 530 [5]
PC3 Prostate Cancer 400 [5]
MDA-MB-231 Breast Cancer 618 [5]
A2780 (wild-type) Ovarian Cancer 330 [5]
A2780 (Adriamycin- ]

] Ovarian Cancer 870 [5]
resistant)
A2780 (Cisplatin- )

) Ovarian Cancer 380 [5]
resistant)

Not specified, but

MCF-7 Breast Cancer [4]

effective

Experimental Protocols

This protocol describes the preparation of a 10 mM stock solution of STX140, a common
concentration for laboratory use.

Materials:

e STX140 powder (purity >98%)

o Anhydrous/Sterile Dimethyl Sulfoxide (DMSO)
 Sterile microcentrifuge tubes (1.5 mL)

o Calibrated analytical balance

o Pipettes and sterile filter tips

» Vortex mixer

 Sterile syringe filter (0.22 um) for sterilization (optional, if starting with non-sterile
components)
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Procedure:

o Safety Precautions: Wear appropriate personal protective equipment (PPE), including a lab
coat, gloves, and safety glasses. Handle STX140 powder in a chemical fume hood.

o Calculate Required Mass:
o The molecular weight of STX140 is 460.56 g/mol .
o To prepare 1 mL of a 10 mM solution, the required mass is calculated as follows:
» Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )
» Mass (mg) = (0.010 mol/L) x (0.001 L) x (460.56 g/mol ) x (1000 mg/g) = 4.61 mg
e Weighing STX140:

o Carefully weigh out 4.61 mg of STX140 powder using a calibrated analytical balance and
place it into a sterile 1.5 mL microcentrifuge tube.

 Dissolving in DMSO:
o Add 1 mL of sterile DMSO to the microcentrifuge tube containing the STX140 powder.

o Cap the tube tightly and vortex thoroughly for 1-2 minutes until the powder is completely
dissolved. Visually inspect the solution against a light source to ensure no solid particles

remain.
« Sterilization (Optional):

o For cell culture applications, ensuring sterility is crucial. If the DMSO and tubes used were
not certified sterile, the final solution should be sterilized.

o Aseptically filter the STX140 solution through a 0.22 um syringe filter into a new sterile
tube. Note that this may result in a minor loss of the final volume.

» Aliquoting and Storage:
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o To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot the stock
solution into smaller, single-use volumes (e.g., 10-20 uL) in sterile microcentrifuge tubes.

[7]

o Label each aliquot clearly with the compound name, concentration, date of preparation,
and solvent.

o Store the aliquots at -20°C for long-term use.[1][7] A working aliquot can be kept at 4°C for
short-term use (days to a week).[1]

This protocol provides a general method for diluting the 10 mM stock solution to a final working
concentration (e.g., 100 nM) in cell culture medium.

Materials:

10 mM STX140 stock solution in DMSO

Pre-warmed, complete cell culture medium appropriate for the cell line

Sterile microcentrifuge tubes or plates

Pipettes and sterile filter tips
Procedure:
e Thaw Stock Solution:

o Remove one aliquot of the 10 mM STX140 stock solution from the -20°C freezer and thaw
it at room temperature.

e Prepare Intermediate Dilutions (Serial Dilution):

o It is recommended to perform serial dilutions to achieve a low nhanomolar concentration
accurately. Direct dilution of a small volume from the 10 mM stock into a large volume of
media can lead to inaccuracies.

o Step A (1:100 Dilution): Dilute 1 pL of the 10 mM stock solution into 99 pL of sterile cell
culture medium to create a 100 uM intermediate solution. Mix well by pipetting.
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o Step B (1:1000 Dilution): Dilute 1 pL of the 100 uM intermediate solution into 999 uL of
sterile cell culture medium to achieve a final concentration of 100 nM.

e Treating Cells:

o Add the desired volume of the final 100 nM STX140 working solution to your cell culture
plates.

o Important: Ensure the final concentration of DMSO in the cell culture medium is non-toxic
to the cells (typically < 0.1%). Remember to include a vehicle control (medium with the
same final concentration of DMSO) in your experimental setup.

Visualizations

The diagram below illustrates the known signaling pathways affected by STX140, leading to its
anticancer effects. STX140 primarily acts as a microtubule-destabilizing agent, which triggers a
cascade of events culminating in cell cycle arrest and apoptosis. It also exhibits effects on
senescence pathways.
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Caption: STX140 mechanism of action diagram.
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The following flowchart outlines the standard operating procedure for preparing a sterile,
aliguoted stock solution of STX140 for use in cell culture.

Calculate Mass of STX140
for desired concentration
and volume

.

Weigh STX140 Powder
in a sterile tube

Add Sterile DMSO
to the required volume

Vortex Until
Completely Dissolved

Sterile Filter (0.22 um)
(Optional, if needed)

Aliquot into Single-Use
Sterile Tubes

Store Aliquots at -20°C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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